N-butan-2-yl-N-[2-[(4-methoxyphenyl)methylamino]-2-oxoethyl]-4-thiadiazolecarboxamide

• Molecular Formula: C17H22N4O3S
• Molecular Weight: 362.4 g/mol
• IUPAC Name: N-butan-2-yl-N-[2-[(4-methoxyphenyl)methylamino]-2-oxoethyl]thiadiazole-4-carboxamide
• InChI: InChI=1S/C17H22N4O3S/c1-4-12(2)21(17(23)15-11-25-20-19-15)10-16(22)18-9-13-5-7-14(24-3)8-6-13/h5-8,11-12H,4,9-10H2,1-3H3,(H,18,22)
• InChI Key: CFAQSQUURJCGNX-UHFFFAOYSA-N
• SMILES: CCC(C)N(CC(=O)NCC1=CC=C(C=C1)OC)C(=O)C2=CSN=N2

Description

N-butan-2-yl-N-[2-[(4-methoxyphenyl)methylamino]-2-oxoethyl]-4-thiadiazolecarboxamide is an organooxygen compound and an organonitrogen compound. It derives from an alpha-amino acid.

Scientific Research Applications

Biological Activity and Applications

N-butan-2-yl-N-[2-[(4-methoxyphenyl)methylamino]-2-oxoethyl]-4-thiadiazolecarboxamide belongs to the class of 1,3,4-thiadiazole containing compounds. These compounds exhibit a range of biological activities and have garnered interest for their diverse applications:

• Antimicrobial Properties : Thiadiazole derivatives demonstrate potential as antibacterial and antifungal agents. This is attributed to the structural properties of the 1,3,4-thiadiazole moiety, which contributes to their antimicrobial efficacy (Ameen & Qasir, 2017).

• Potential in Pain Management : Some derivatives show efficacy in rat models of acute, inflammatory, and neuropathic pain. Their biological activity is linked to their selective inhibition of certain transporters, such as the norepinephrine transporter, suggesting their potential in pain management (O'Neill et al., 2011).

• Anticancer Activity : Certain thiadiazole derivatives have shown promising anticancer activity. The pharmacophore hybridization approach, which involves combining different molecular fragments like thiadiazole, has been utilized to design compounds with potential anticancer properties (Yushyn, Holota, & Lesyk, 2022).

• Nematocidal Activity : Certain 1,3,4-thiadiazole derivatives have shown effective nematocidal activity against Bursaphelenchus xylophilus, indicating their potential as lead compounds in developing nematicides (Liu, Wang, Zhou, & Gan, 2022).

• Photodynamic Therapy for Cancer : Derivatives of thiadiazole have been studied for their use in photodynamic therapy, particularly in the treatment of cancer. Their properties as photosensitizers, including high singlet oxygen quantum yield, are particularly valuable for this application (Pişkin, Canpolat, & Öztürk, 2020).

• Corrosion Inhibition : Thiadiazole derivatives have been explored for their role as corrosion inhibitors, particularly for mild steel in acidic environments. This application leverages their chemical interaction with metal surfaces (Olasunkanmi, Kabanda, & Ebenso, 2016).